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Compound of Interest

Compound Name: GS-704277

Cat. No.: B15585710 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical intermediates like GS-704277 are paramount for laboratory safety and

regulatory compliance. While specific disposal instructions for GS-704277 are not explicitly

detailed in publicly available safety data sheets, this document provides essential guidance

based on the procedures for its parent compound, Remdesivir, and general best practices for

pharmaceutical waste management.

GS-704277 is an intermediate alanine metabolite of the antiviral prodrug Remdesivir.[1][2] It is

formed through intracellular hydrolysis of Remdesivir.[1] Given its origin and chemical nature,

GS-704277 should be handled with the same level of caution as its parent compound.

Chemical and Storage Information
Proper storage is the first step in ensuring the safe management of GS-704277. Below is a

summary of its key properties and recommended storage conditions.
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Property Value

CAS Number 1911579-04-8[1]

Molecular Formula C₁₅H₁₉N₆O₈P[1]

Formula Weight 442.3 g/mol [1]

Formulation A crystalline solid[1]

Solubility Soluble in DMSO[1]

Storage Temperature -20°C[1] or -80°C[2]

Stability ≥ 4 years at -20°C[1]

Stock Solution Stability
6 months at -80°C; 1 month at -20°C (stored

under nitrogen)[2]

Personal Protective Equipment (PPE)
When handling GS-704277, it is crucial to use appropriate personal protective equipment to

minimize exposure risk. Based on the recommendations for Remdesivir, the following PPE

should be worn:

Gloves: Disposable, chemical-resistant gloves.[3]

Lab Coat: A standard lab coat should be worn.[3]

Eye Protection: Appropriate protective eyeglasses or chemical safety goggles.[4]

Disposal Procedure for GS-704277
Any unused GS-704277 and contaminated materials should be disposed of as pharmaceutical

waste in accordance with local, state, and federal regulations. Consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Guidance:

Waste Segregation: Do not mix GS-704277 with other waste streams. It should be collected

in a designated, properly labeled, and leak-proof container for pharmaceutical or chemical
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waste.

Container Labeling: Clearly label the waste container with the chemical name ("GS-
704277"), concentration (if in solution), and relevant hazard warnings.

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with GS-704277. A detergent solution followed by water is recommended for cleaning.[3][5]

Waste Pickup: Arrange for the disposal of the waste container through your institution's

hazardous waste management program.

Spill Cleanup Procedures
In the event of a spill, follow these procedures, which are adapted from the guidelines for

Remdesivir:

For Spills of Solid GS-704277:

Restrict Access: Cordon off the spill area to prevent unauthorized entry.

Wear PPE: Ensure appropriate PPE is worn, including chemical-resistant gloves, a lab coat,

and eye protection.[3]

Containment: Cover the spill with a damp cloth or towel to minimize dust generation. Add

excess liquid to the spilled powder to prevent it from becoming airborne.[3]

Collection: Carefully sweep up the material and place it into a labeled, leak-proof container

for hazardous waste disposal.[4]

Decontamination: Clean the spill area twice with a water and detergent solution.[3]

For Spills of GS-704277 Solutions:

Wear PPE: Don standard PPE, including disposable gloves and a lab coat.[3]

Absorption: Remove any visible spillage with clean, dry paper towels or other absorbent

materials.[3]
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Collection: Place all contaminated materials into a leak-proof container for disposal as

pharmaceutical waste.[3]

Decontamination: Clean the affected area twice with water, followed by one cleaning with a

suitable detergent solution.[3]

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of GS-704277.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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